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Compound of Interest

Compound Name: Nicotelline

Cat. No.: B014898

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Nicotelline, a terpyridine alkaloid of significant interest as a biomarker for tobacco
smoke. This document outlines its physical state, appearance, and solubility, supported by
detailed experimental protocols for characterization.

Physical and Chemical Properties of Nicotelline

Nicotelline is a stable, non-volatile alkaloid, making it a reliable environmental tracer for
particulate matter derived from tobacco smoke.[1][2] Its fundamental properties are
summarized below.
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Property Value Reference
Molecular Formula Ci1s5H11Ns [2]

Molar Mass 233.274 g-mol—* [2]

Physical State Crystalline Solid [11[2]

White crystalline solid with a
Appearance ] ) [1]
slight yellow tinge

_ _ 147-148 °C (Natural) 151.5-
Melting Point ) [1112]
152.5 °C (Synthesized)

Soluble in hot water,
Solubility chloroform, ethanol, and [2]

benzene.

Experimental Protocols

The following sections detail the methodologies for determining the key physical properties of
Nicotelline.

Determination of Physical State and Appearance

Objective: To visually inspect and describe the physical state and appearance of a purified
Nicotelline sample at standard temperature and pressure.

Methodology:

o Sample Preparation: A small, purified sample of Nicotelline is placed on a clean, dry watch
glass.

 Visual Inspection: The sample is observed under a well-lit fume hood. The physical state
(e.g., crystalline, amorphous, powder), color, and any other notable characteristics are
recorded.

e Microscopic Examination: For a more detailed morphological analysis, a small amount of the
crystalline sample is placed on a microscope slide and observed under a polarized light
microscope. The crystal habit and any birefringence are noted.
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Melting Point Determination

Objective: To determine the melting point range of a crystalline Nicotelline sample to assess
its purity.

Methodology:

o Sample Preparation: A small amount of dry, powdered Nicotelline is packed into a capillary
tube to a height of 2-3 mm.

o Apparatus: A calibrated digital melting point apparatus is used.
e Measurement:
o The capillary tube is placed in the heating block of the apparatus.
o The sample is heated rapidly to approximately 20°C below the expected melting point.
o The heating rate is then reduced to 1-2°C per minute to allow for accurate determination.

o The temperature at which the first droplet of liquid appears is recorded as the onset of
melting.

o The temperature at which the last solid crystal melts is recorded as the completion of
melting. The melting range is reported as the interval between these two temperatures.[3]

Solubility Assessment

Objective: To determine the qualitative solubility of Nicotelline in various solvents.
Methodology:

o Sample and Solvent Preparation: Approximately 10 mg of Nicotelline is weighed and placed
into a series of clean, dry test tubes. To each tube, 1 mL of a different solvent (e.g., deionized
water at room temperature, hot deionized water, ethanol, chloroform, benzene) is added.

o Dissolution: Each test tube is agitated vigorously for 1-2 minutes.
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o Observation: The samples are visually inspected for the dissolution of the solid. The solubility
is classified as:

o Soluble: No solid particles are visible.
o Partially soluble: Some of the solid has dissolved.
o Insoluble: The solid remains undissolved.

e Heating: For solvents where the compound is insoluble at room temperature, the test tube is
gently heated in a water bath to observe solubility at elevated temperatures.

Visualizations

Experimental Workflow for Physical Characterization of
Nicotelline
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Figure 1: Experimental Workflow for the Physical Characterization of Nicotelline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Appearance of Nicotelline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b014898#physical-state-and-appearance-of-
nicotelline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://en.wikipedia.org/wiki/Nicotelline
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/product/b014898#physical-state-and-appearance-of-nicotelline
https://www.benchchem.com/product/b014898#physical-state-and-appearance-of-nicotelline
https://www.benchchem.com/product/b014898#physical-state-and-appearance-of-nicotelline
https://www.benchchem.com/product/b014898#physical-state-and-appearance-of-nicotelline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b014898?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

